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Compound of Interest

Compound Name: D-4-Chlorophenylglycine HCl

CAS No.: 108392-76-3

Cat. No.: B035021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of prevalent synthesis methods for D-4-

Chlorophenylglycine hydrochloride, a critical chiral intermediate in the pharmaceutical industry.

The following sections detail the experimental protocols, present quantitative performance

data, and offer visual workflows to aid in the selection of the most suitable synthesis strategy.

At a Glance: Performance Comparison of Synthesis
Methods
The selection of a synthesis route for D-4-Chlorophenylglycine HCl depends on a balance of

factors including yield, purity, stereoselectivity, and process complexity. The table below

summarizes the key performance indicators for the discussed methods.
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Bucherer-

Bergs

Synthesis

&

Resolution

5-(4-

chlorophen

yl)hydantoi

n

>95%

(racemate)

>98%

(racemate)

>99%

(after

resolution)

High yield

and purity

for the

racemic

mixture.

Requires a

separate,

efficient

resolution

step.

Strecker

Synthesis

&

Resolution

α-amino-4-

chlorophen

ylacetonitril

e

Moderate

to High
Good

>99%

(after

resolution)

Versatile

and well-

established

method.

Use of

toxic

cyanides;

requires

resolution.

Enzymatic

Kinetic

Resolution

N-acetyl-

DL-4-

chlorophen

ylglycine

~45% (for

D-

enantiomer

)

High >99%

High

enantiosel

ectivity;

mild

reaction

conditions.

Theoretical

maximum

yield is

50%;

requires

enzyme.

Asymmetri

c Strecker

Synthesis

Chiral α-

aminonitrile

76-93%

(diastereo

mer)

High >98%

Direct

synthesis

of the

desired

enantiomer

.

Requires a

chiral

auxiliary or

catalyst.

Visualizing the Synthesis Pathways
The following diagrams illustrate the logical flow of the primary synthesis and resolution

strategies for obtaining D-4-Chlorophenylglycine HCl.
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General Synthesis and Resolution Workflow
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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